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Compound of Interest

Compound Name: Kanokoside D

Cat. No.: B12300891

Kanokoside D: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Kanokoside D is a naturally occurring iridoid glycoside found in plant species such as
Valeriana fauriei and Valeriana officinalis.[1] This technical guide provides a concise summary
of the known physicochemical properties of Kanokoside D. While detailed experimental data
on the biological activity and specific signaling pathways of Kanokoside D are limited in
current scientific literature, this document aims to provide foundational information and suggest
potential avenues for future research based on the activities of related compounds isolated
from the same plant sources.

Core Compound Information

Kanokoside D is identified by the following chemical identifiers:
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Identifier Value Source
CAS Number 64703-88-4 [1]
Molecular Formula C27H44016 [1]
Molecular Weight 624.6 g/mol [1]

[(1S,4aS,6S,7R,7aS)-6-
hydroxy-7-(hydroxymethyl)-4-
[(2R,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
[(2R,3R,4S,5S,6R)-3,4,5-

IUPAC Name trihydroxy-6- [1]
(hydroxymethyl)oxan-2-
ylJoxymethyl]oxan-2-
yllJoxymethyl]-1,4a,5,6,7,7a-
hexahydrocyclopenta[c]pyran-

1-yl] 3-methylbutanoate

G28479UW, CHEBI:81084,
Synonyms [1]
C17431

Physicochemical Properties

The following table summarizes the computed physicochemical properties of Kanokoside D.

Property Value Source
Monoisotopic Mass 624.26293531 Da [1]
XLogP3 -3.3 [1]
Hydrogen Bond Donor Count 9 PubChem
Hydrogen Bond Acceptor

Count 16 PubChem
Rotatable Bond Count 13 PubChem
Topological Polar Surface Area 255 A2 [1]
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Biological Context and Future Research Directions

Currently, there is a notable lack of published research focusing specifically on the biological
activities, mechanisms of action, and signaling pathways of Kanokoside D. However, studies
on other iridoid glycosides isolated from Valeriana fauriei have revealed interesting
pharmacological effects, which may suggest potential areas of investigation for Kanokoside D.

Research on iridoids from Valeriana fauriei has demonstrated:

» Anti-proliferative effects against cancer stem cells, suggesting potential applications in
oncology.[2][3]

» The ability to alleviate hepatic steatosis in obese mice through the induction of lipophagy,
indicating a possible role in managing nonalcoholic fatty liver disease (NAFLD).[4]

» NGF-potentiating activity, suggesting potential neuroprotective or neuro-regenerative
properties.[5]

These findings for related compounds underscore the potential for Kanokoside D to possess
valuable therapeutic properties. Future research should aim to isolate sufficient quantities of
Kanokoside D for comprehensive biological screening and mechanistic studies.

Conceptual Experimental Workflow

The following diagram illustrates a general workflow for the isolation and biological evaluation
of a natural product like Kanokoside D. This serves as a conceptual model in the absence of
specific published experimental protocols for this compound.

Caption: Conceptual workflow for natural product drug discovery.

Conclusion

Kanokoside D remains a largely uncharacterized iridoid glycoside. This guide provides the
fundamental chemical and physical data currently available. The documented biological
activities of other compounds from Valeriana fauriei suggest that Kanokoside D warrants
further investigation to elucidate its potential therapeutic applications. Future research efforts
focused on its isolation, biological screening, and mechanism of action are highly encouraged.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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